2-(3-Aminopropylthio)-aniline
Cat. No. B8345592
M. Wt: 182.29 g/mol
InChI Key: RGPNMKFITGRRLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04254229
Procedure details
270 parts of benzothiazole and 160 parts of sodium hydroxide are boiled under reflux for 3 hours in 400 parts of water. After cooling to 70° C., 250 parts of methanol are added, followed by the dropwise addition over a period of 2 hours at 70° C. of a solution of 260 parts of 2-chloropropylamine·HCl in 500 parts of water. After stirring for another 3 hours at 100° C., the mixture is cooled and a solution of 100 parts of sodium hydroxide in 200 parts of water is added to it. The organic phase is separated off, the aqueous phase is washed twice with 200 parts of toluene and the combined organic phases are concentrated by evaporation, leaving 346 parts of 2-(3-aminopropylthio)-aniline in the form of a yellowish liquid boiling at 130° C./0.04 mm.
[Compound]
Name
260
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
100
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[CH:2]1.[OH-].[Na+].Cl[CH:13](C)[CH2:14][NH2:15].Cl>O.CO>[NH2:15][CH2:14][CH2:13][CH2:2][S:1][C:5]1[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=1[NH2:3] |f:1.2,3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C=NC2=C1C=CC=C2
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Five
[Compound]
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Name
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260
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(CN)C.Cl
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Name
|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
O
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Step Six
[Compound]
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Name
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100
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
|
Type
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CUSTOM
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Details
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After stirring for another 3 hours at 100° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture is cooled
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CUSTOM
|
Type
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CUSTOM
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Details
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The organic phase is separated off
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WASH
|
Type
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WASH
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Details
|
the aqueous phase is washed twice with 200 parts of toluene
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the combined organic phases are concentrated by evaporation
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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NCCCSC1=C(N)C=CC=C1
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
